N,N'-bis(2,4-dimethylphenyl)hexanediamide

• CAS RN: 160942-45-0
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol
• IUPAC Name: N,N'-bis(2,4-dimethylphenyl)hexanediamide
• InChI: InChI=1S/C22H28N2O2/c1-15-9-11-19(17(3)13-15)23-21(25)7-5-6-8-22(26)24-20-12-10-16(2)14-18(20)4/h9-14H,5-8H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key: SSJBGRWEJQQOOB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)CCCCC(=O)NC2=C(C=C(C=C2)C)C)C

Description

N,N'-bis(2,4-dimethylphenyl)hexanediamide, also known as BMDP, is a research chemical that belongs to the cathinone family. It is a synthetic compound that has gained popularity among researchers due to its potential therapeutic properties. BMDP is a white crystalline powder that is soluble in organic solvents such as ethanol and methanol.

Mechanism Of Action

The mechanism of action of N,N'-bis(2,4-dimethylphenyl)hexanediamide is not fully understood. However, it is believed to act as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI). This means that N,N'-bis(2,4-dimethylphenyl)hexanediamide inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the brain. This increase in neurotransmitter concentration is thought to be responsible for the therapeutic effects of N,N'-bis(2,4-dimethylphenyl)hexanediamide.

Biochemical And Physiological Effects

N,N'-bis(2,4-dimethylphenyl)hexanediamide has been shown to have several biochemical and physiological effects in animal studies. It has been found to increase the levels of serotonin, norepinephrine, and dopamine in the brain. Additionally, N,N'-bis(2,4-dimethylphenyl)hexanediamide has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in the growth and survival of neurons.

Advantages And Limitations For Lab Experiments

One advantage of using N,N'-bis(2,4-dimethylphenyl)hexanediamide in laboratory experiments is that it is relatively easy to synthesize. Additionally, N,N'-bis(2,4-dimethylphenyl)hexanediamide has been shown to exhibit therapeutic effects in animal studies, making it a promising candidate for further research. However, one limitation of using N,N'-bis(2,4-dimethylphenyl)hexanediamide in laboratory experiments is that its mechanism of action is not fully understood. Additionally, the long-term effects of N,N'-bis(2,4-dimethylphenyl)hexanediamide use are not yet known.

Future Directions

There are several future directions for research on N,N'-bis(2,4-dimethylphenyl)hexanediamide. One area of research could focus on the development of new therapeutic applications for N,N'-bis(2,4-dimethylphenyl)hexanediamide. Additionally, further research could be conducted to better understand the mechanism of action of N,N'-bis(2,4-dimethylphenyl)hexanediamide. Finally, studies could be conducted to investigate the long-term effects of N,N'-bis(2,4-dimethylphenyl)hexanediamide use.

Synthesis Methods

The synthesis of N,N'-bis(2,4-dimethylphenyl)hexanediamide involves the reaction of 2,4-dimethylbenzaldehyde with hexan-1,6-diamine in the presence of an acid catalyst. The resulting product is then treated with acetic anhydride to form N,N'-bis(2,4-dimethylphenyl)hexanediamide. The synthesis of N,N'-bis(2,4-dimethylphenyl)hexanediamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N,N'-bis(2,4-dimethylphenyl)hexanediamide has been the subject of several scientific studies due to its potential therapeutic properties. Researchers have investigated the use of N,N'-bis(2,4-dimethylphenyl)hexanediamide in the treatment of various medical conditions such as depression, anxiety, and addiction. N,N'-bis(2,4-dimethylphenyl)hexanediamide has been found to exhibit antidepressant and anxiolytic effects in animal studies. Additionally, N,N'-bis(2,4-dimethylphenyl)hexanediamide has been shown to reduce drug-seeking behavior in rats trained to self-administer cocaine.